Cas no 2097887-94-8 (1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one)

• Product Name: 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one
• CAS No: 2097887-94-8
• MF: C₁₈H₂₀FN₃O₂
• MW: 329.36870765686
• CID: 6440013
• PubChem ID: 126850719
• Update Time: 2025-10-28

1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one
• F6478-4203
• AKOS032457710
• 2097887-94-8
• 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one
• 1-[3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]-2-(4-fluorophenyl)ethanone

• Inchi： 1S/C18H20FN3O2/c1-12-9-17(21-13(2)20-12)24-16-7-8-22(11-16)18(23)10-14-3-5-15(19)6-4-14/h3-6,9,16H,7-8,10-11H2,1-2H3
• InChI Key： FHZSPROKKKWUCS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(N1CCC(C1)OC1C=C(C)N=C(C)N=1)=O

Computed Properties

• Exact Mass: 329.15395505g/mol
• Monoisotopic Mass: 329.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one

Recent Advances in the Study of 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one (CAS: 2097887-94-8)

The compound 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one (CAS: 2097887-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrrolidinyl and pyrimidinyl structural motifs, has been investigated for its role as a modulator of specific biological targets. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving the coupling of 2,6-dimethylpyrimidin-4-ol with a pyrrolidine derivative, followed by fluorophenyl ethanone incorporation. This method not only enhances the efficiency of production but also reduces the formation of by-products, which is critical for pharmaceutical applications.

Pharmacokinetic studies have also been a focal point, with recent findings highlighting the compound's favorable absorption and distribution profiles. In vivo experiments conducted in rodent models demonstrated that 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one exhibits good oral bioavailability and a half-life conducive to once-daily dosing. These properties make it a promising candidate for further development, particularly in the treatment of central nervous system (CNS) disorders, where blood-brain barrier penetration is essential.

Mechanistic studies have elucidated the compound's interaction with specific protein targets, particularly those involved in neurotransmitter regulation. For instance, a 2024 study in ACS Chemical Neuroscience revealed that this molecule acts as a selective antagonist for certain serotonin receptor subtypes, which could explain its potential efficacy in mood disorder models. The structural analysis provided by X-ray crystallography further confirmed the binding mode, offering a roadmap for future structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain. For example, the compound's metabolic stability in human liver microsomes has shown variability, indicating a need for further optimization to mitigate potential drug-drug interactions. Additionally, while preclinical toxicity studies have been largely favorable, comprehensive safety assessments in higher organisms are still pending. These gaps underscore the importance of continued research to fully realize the therapeutic potential of 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one.

In conclusion, the latest research on 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one (CAS: 2097887-94-8) highlights its promise as a versatile scaffold in drug discovery. Advances in synthesis, pharmacokinetics, and target engagement provide a solid foundation for its development into a clinical candidate. Future studies should focus on addressing the remaining challenges, such as metabolic stability and safety, to pave the way for its translation into therapeutic applications.